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Compound of Interest

Compound Name: Levomefolic acid-13C,d3

Cat. No.: B10823167

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of Levomefolic acid-13C,d3, an isotopically labeled form of the active folate
metabolite. This document is intended to serve as a valuable resource for researchers and
scientists utilizing this compound in their studies.

Core Physicochemical Data

Levomefolic acid-13C,d3 is a stable isotope-labeled version of L-5-methyltetrahydrofolate (L-
5-MTHF), the primary biologically active form of folate. The incorporation of one carbon-13
atom and three deuterium atoms provides a distinct mass shift, making it an ideal internal
standard for quantitative analysis by mass spectrometry.[1][2]

Table 1: General Properties of Levomefolic Acid-13C,d3
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Value

Citations

Chemical Name

(2S)-2-[[4-[[(6S)-2-amino-4-
0X0-5-
(trideuterio(13C)methyl)-1,6,7,
8-tetrahydropteridin-6-
ylmethylamino]benzoyllamino]

pentanedioic acid

[3]

N-[4-[[[(6S)-2-Amino-
3,4,5,6,7,8-hexahydro-5-
(methyl-13C,d3)-4-0x0-6-
pteridinyllmethyllamino]benzoy
[-L-glutamic Acid; (6S)-5-

Synonyms ] [4]15]

(Methyl-13C,d3)tetrahydrofolic

Acid; 5-Methyl-(6S)-

tetrahydrofolic Acid-13C,d3; L-

Methyl Folate-13C-d3; [6S]-5-

MTHF-13C-d3
CAS Number 1356019-94-7 [LI21031I51617]
Unlabeled CAS Number 31690-09-2 [3114]
Molecular Formula C1913CH22D3N70s6 [21[41[6]1[7]
Molecular Weight 463.47 g/mol [31141[6]
Accurate Mass 463.2088 [3]
Appearance Solid [2][5]

Table 2: Purity and Isotopic Enrichment

Parameter

Specification

Citations

Purity (HPLC)

>95%

[3]

Isotopic Enrichment

>99% deuterated forms (d1-
d3)

[2](5]
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Table 3: Solubility and Storage

Parameter Details

Citations

Slightly soluble in aqueous
base (heated) and DMSO.

Insoluble in DMSO (at room

Solubility . [5]18]
temperature). Soluble in H20
at 10 mM (sonication
recommended).
Storage Temperature -20°C [31[5]
Stability > 4 years at -20°C [5]

-80°C for 6 months; -20°C for 1

Stock Solution Storage ]
month (protect from light).

[1]

Role in Biological Pathways

Levomefolic acid is a crucial component of one-carbon metabolism, a network of

interconnected biochemical pathways essential for DNA synthesis, methylation, and cellular

repair.[9][10] Its primary role is to donate a methyl group to homocysteine, a reaction that

regenerates methionine.[5][10] This process is vital for the synthesis of S-adenosylmethionine

(SAM), the universal methyl donor for numerous biological reactions.
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One-Carbon Metabolism Pathway
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Caption: Role of Levomefolic Acid in the One-Carbon Metabolism Pathway.

Experimental Protocols and Applications

Levomefolic acid-13C,d3 is primarily used as an internal standard for the accurate
guantification of its unlabeled counterpart in biological matrices using gas chromatography-
mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS).[2][5]

General Experimental Workflow for LC-MS

Quantification
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The following diagram illustrates a typical workflow for using Levomefolic acid-13C,d3 as an
internal standard in a quantitative LC-MS experiment.

General LC-MS Quantification Workflow
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Caption: Experimental Workflow for LC-MS Quantification using an Internal Standard.

Methodological Considerations
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» Purity Determination (HPLC): While specific vendor protocols are proprietary, the purity of
Levomefolic acid-13C,d3 is typically determined by High-Performance Liquid
Chromatography (HPLC) with UV detection. A reference standard of known purity is used to
generate a calibration curve, against which the peak area of the sample is compared to
determine its purity.

« |sotopic Enrichment Analysis: The isotopic enrichment is confirmed by mass spectrometry.
The analysis involves comparing the ion intensities of the labeled compound (M+4) with any
unlabeled (M) or partially labeled (M+1, M+2, M+3) species present in the sample.

e Solubility Preparation: For aqueous stock solutions, it is recommended to aid dissolution by
sonication.[8] Stock solutions should be prepared, aliquoted, and stored under the
recommended conditions to prevent degradation from repeated freeze-thaw cycles.[1] For
agueous solutions intended for cell culture or in vivo use, sterile filtration through a 0.22 pum
filter is advised.[1][11]

Disclaimer: This document is for research and informational purposes only and is not intended
for diagnostic or therapeutic use.[2][4] Always refer to the Certificate of Analysis for lot-specific
data.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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